3-Naphthalen-2-yl-benzaldehyde
Overview
Description
3-Naphthalen-2-yl-benzaldehyde is an aromatic compound with a molecular formula of C17H12O . It is a solid substance with a molecular weight of 232.28 .
Molecular Structure Analysis
The InChI code for 3-Naphthalen-2-yl-benzaldehyde is 1S/C17H12O/c18-12-13-4-3-7-15 (10-13)17-9-8-14-5-1-2-6-16 (14)11-17/h1-12H . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
3-Naphthalen-2-yl-benzaldehyde is a solid substance with a molecular weight of 232.28 . It is stored at a temperature between 2-8°C in an inert atmosphere .Scientific Research Applications
Synthesis of Naphthalene Derivatives
3-Naphthalen-2-yl-benzaldehyde has been utilized in the synthesis of naphthalene derivatives. Zhu et al. (2013) demonstrated an efficient method for synthesizing these derivatives via Fe(III)-catalyzed benzannulation of 2-(2-oxoethyl)-benzaldehydes and alkynes. This method offers advantages like cost-effective catalysts and mild reaction conditions, expanding the utility of naphthalene derivatives in various fields (Zhu, Xiao, Guo, & Jiang, 2013).
Development of Anti-Inflammatory Agents
The compound has been used in the development of anti-inflammatory agents. Devi et al. (2020) synthesized a series of N'-arylidene-2-(benzamido)-3-(naphthalen-2-yl)acrylohydrazides, demonstrating significant inhibition of COX-2 in vitro, with potential implications for the treatment of inflammation-related disorders (Devi, Rajitha, Swathi, Kumar, & Umamaheswari, 2020).
Antibacterial and Antifungal Applications
Patel and Patel (2017) reported the synthesis of novel ethyl-7-methyl-3-(naphthalen-2-yl)-5-phenyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate derivatives, exhibiting significant in vitro antibacterial and antifungal activities. This highlights the potential of 3-Naphthalen-2-yl-benzaldehyde derivatives in developing new antimicrobial agents (Patel & Patel, 2017).
Photophysical Studies
The compound has been explored in photophysical studies, particularly in the context of luminescent lanthanide complexes. Kim, Baek, and Kim (2006) investigated the photophysical properties of 4-naphthalen-1-yl-benzoic acid ligands and their Eu(III)-cored complexes, demonstrating effective energy-transfer pathways in these luminescent complexes, which could have implications for optoelectronic applications (Kim, Baek, & Kim, 2006).
Atmospheric Chemistry
In atmospheric chemistry, Sasaki et al. (1997) studied the products of gas-phase reactions of naphthalene with OH and NO3 radicals. They identified major products like 2-formylcinnamaldehyde, contributing to our understanding of naphthalene's atmospheric behavior and potential environmental impacts (Sasaki, Aschmann, Kwok, Atkinson, & Arey, 1997).
Safety and Hazards
properties
IUPAC Name |
3-naphthalen-2-ylbenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12O/c18-12-13-4-3-7-15(10-13)17-9-8-14-5-1-2-6-16(14)11-17/h1-12H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRFKOOFPFQKSIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=CC=CC(=C3)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Naphthalen-2-yl-benzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
